molecular formula C17H25ClO B8545814 Benzeneacetyl chloride, 2,4,6-tris(1-methylethyl)- CAS No. 52629-47-7

Benzeneacetyl chloride, 2,4,6-tris(1-methylethyl)-

Cat. No.: B8545814
CAS No.: 52629-47-7
M. Wt: 280.8 g/mol
InChI Key: GLIDZXZCSXPQOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzeneacetyl chloride, 2,4,6-tris(1-methylethyl)- is a useful research compound. Its molecular formula is C17H25ClO and its molecular weight is 280.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

52629-47-7

Molecular Formula

C17H25ClO

Molecular Weight

280.8 g/mol

IUPAC Name

2-[2,4,6-tri(propan-2-yl)phenyl]acetyl chloride

InChI

InChI=1S/C17H25ClO/c1-10(2)13-7-14(11(3)4)16(9-17(18)19)15(8-13)12(5)6/h7-8,10-12H,9H2,1-6H3

InChI Key

GLIDZXZCSXPQOE-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC(=C(C(=C1)C(C)C)CC(=O)Cl)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,4,6-triisopropylphenylacetic acid (6.03 g, 0.023 mol), oxalyl chloride (20 mL), and dimethylformamide (3 drops) was stirred vigorously at room temperature and then allowed to stand overnight at room temperature. The reaction mixture was then concentrated to give the product as an off-white solid 6.5 g, 100%. This was used directly in the next step.
Quantity
6.03 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Yield
100%

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